Cas no 62617-49-6 (3-Pyridinecarbonitrile, 4-chloro-1,2-dihydro-1-methyl-2-oxo-)

• Product Name: 3-Pyridinecarbonitrile, 4-chloro-1,2-dihydro-1-methyl-2-oxo-
• CAS No: 62617-49-6
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• CID: 437944
• PubChem ID: 14148532
• Update Time: 2025-09-23

3-Pyridinecarbonitrile, 4-chloro-1,2-dihydro-1-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 4-chloro-1,2-dihydro-1-methyl-2-oxo-
• 4-chloro-1-methyl-2-oxopyridine-3-carbonitrile
• SY342613
• AT16543
• 4-Chloro-1-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• DTXSID20556615
• 62617-49-6

• Inchi： 1S/C7H5ClN2O/c1-10-3-2-6(8)5(4-9)7(10)11/h2-3H,1H3
• InChI Key： MIVUTDCLGJCDAY-UHFFFAOYSA-N
• SMILES： ClC1C=CN(C)C(C=1C#N)=O

Computed Properties

• Exact Mass: 168.00915
• Monoisotopic Mass: 168.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 3-Pyridinecarbonitrile, 4-chloro-1,2-dihydro-1-methyl-2-oxo-

Comprehensive Overview of 3-Pyridinecarbonitrile, 4-chloro-1,2-dihydro-1-methyl-2-oxo- (CAS No. 62617-49-6)

3-Pyridinecarbonitrile, 4-chloro-1,2-dihydro-1-methyl-2-oxo- (CAS No. 62617-49-6) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, belongs to the pyridine derivative family, which is known for its versatile chemical properties. The presence of a chloro group and a methyl substituent in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyridine-based compounds has surged due to their role in drug discovery and material science. Researchers are particularly interested in 4-chloro-1,2-dihydro-1-methyl-2-oxo-3-pyridinecarbonitrile for its potential as a building block in the synthesis of bioactive molecules. Its unique structure allows for modifications that can lead to novel compounds with applications in treating various diseases. This aligns with the growing trend of precision medicine and targeted drug delivery, which are hot topics in the pharmaceutical industry.

The compound's CAS number 62617-49-6 is frequently searched in academic and industrial databases, reflecting its relevance in chemical research. Users often inquire about its synthesis methods, physical properties, and safety data, indicating a need for comprehensive technical information. For instance, questions like "How to synthesize 4-chloro-1,2-dihydro-1-methyl-2-oxo-3-pyridinecarbonitrile?" or "What are the spectroscopic characteristics of CAS 62617-49-6?" are common in scientific forums.

From an industrial perspective, 3-Pyridinecarbonitrile derivatives are gaining attention for their role in developing sustainable agrochemicals. With the global push toward green chemistry, researchers are exploring eco-friendly synthesis routes for such compounds. This compound's potential as a precursor for crop protection agents aligns with the increasing focus on food security and environmental sustainability.

In summary, 3-Pyridinecarbonitrile, 4-chloro-1,2-dihydro-1-methyl-2-oxo- (CAS No. 62617-49-6) is a compound of high interest due to its multifaceted applications. Its relevance in pharmaceutical innovation, agrochemical development, and material science makes it a subject of ongoing research. As the scientific community continues to explore its potential, this compound is likely to remain a key player in advancing chemical and biological sciences.